2-(3,4-Dimethoxyphenyl)ethylisocyanide
Overview
Description
2-(3,4-Dimethoxyphenyl)ethylisocyanide, also known as DMEPEI, is a chemical compound with a wide range of applications in scientific research and laboratory experiments. It is a derivative of the naturally occurring compound phenethyl isocyanide and has a molecular weight of 203.28 g/mol. DMEPEI is a colorless liquid and has a low boiling point of 28.0 °C. It is a highly polar compound and is soluble in polar solvents such as water and alcohols.
Scientific Research Applications
Chemical Reactions and Synthesis
2-(3,4-Dimethoxyphenyl)ethylisocyanide has been involved in various chemical reactions and synthesis processes. For instance, a study by Bansal et al. (1983) demonstrated the formation of 1,2-dicyano-1,2-bis(3,4-dimethoxyphenyl)ethane through a free-radical process involving 3,4-dimethoxy-α-ethoxycarbonyloxybenzyl cyanide (Bansal, Bruce, Gillespie, & Jeffreys, 1983). Additionally, a compound synthesized from 3,4-dimethoxybenzylcyanide showed anti-inflammatory effects in an adjuvant arthritic rat model as per the research by Baba et al. (1998) (Baba, Makino, Ohta, & Sohda, 1998).
Pharmacological Applications
This compound and its derivatives have been studied for their potential pharmacological applications. Hosokami et al. (1992) synthesized acyl derivatives of 2-(3,4-dimethoxyphenyl)ethylamine, finding compounds with significant antiulcer activity (Hosokami, Kuretani, Higashi, Asano, Ohya, Takasugi, Mafune, & Miki, 1992).
Computational Modeling
In the field of computational chemistry, Żołek, Luliński, & Maciejewska (2011) developed a computational model to evaluate the affinity and selectivity of 2-(3,4-dimethoxyphenyl)ethylamine imprinted polymers, demonstrating the application of this compound in molecular imprinting technology (Żołek, Luliński, & Maciejewska, 2011).
Analytical Chemistry
In analytical chemistry, Luliński & Maciejewska (2012) used a 2-(3,4-dimethoxyphenyl)ethylamine imprinted polymer for the effective separation of dopamine from bananas, showcasing the compound's role in molecular recognition and separation techniques (Luliński & Maciejewska, 2012).
Materials Science
In materials science, Chafiq et al. (2020) studied the inhibition properties of 2-(3,4-dimethoxyphenyl)ethylamine derivatives for mild steel protection in HCl, illustrating the compound's potential in corrosion inhibition (Chafiq, Chaouiki, Lgaz, Salghi, Bhaskar, Marzouki, Bhat, Ali, Khan, & Chung, 2020).
properties
IUPAC Name |
4-(2-isocyanoethyl)-1,2-dimethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-12-7-6-9-4-5-10(13-2)11(8-9)14-3/h4-5,8H,6-7H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKKDZMFJEOVSSW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC[N+]#[C-])OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40332317 | |
Record name | 2-(3,4-dimethoxyphenyl)ethyl isocyanide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40332317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63609-01-8 | |
Record name | 2-(3,4-dimethoxyphenyl)ethyl isocyanide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40332317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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